Cas no 2757904-38-2 (2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid)

• Product Name: 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid
• CAS No: 2757904-38-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5964032
• PubChem ID: 165763062
• Update Time: 2025-10-12

2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101126
• 2757904-38-2
• 2-acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid
• 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid

• Inchi： 1S/C10H14N2O4/c1-6(13)12-4-10(5-12)2-8(14)11-3-7(10)9(15)16/h7H,2-5H2,1H3,(H,11,14)(H,15,16)
• InChI Key： WPPKYEICKTVAEK-UHFFFAOYSA-N
• SMILES： O=C1CC2(C(C(=O)O)CN1)CN(C(C)=O)C2

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid

Research Brief on 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid (CAS: 2757904-38-2)

The compound 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid (CAS: 2757904-38-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its diazaspiro[3.5]nonane core, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and pathways involved in disease pathogenesis.

One of the key areas of research involving 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid is its role as a potential inhibitor of enzymes such as histone deacetylases (HDACs) and proteases. HDACs are critical regulators of gene expression and have been implicated in various cancers and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit moderate to potent inhibitory activity against certain HDAC isoforms, suggesting its potential as a lead compound for further optimization. Additionally, the spirocyclic structure of this molecule provides a rigid framework that can be leveraged to enhance binding affinity and selectivity.

Recent synthetic efforts have focused on improving the yield and scalability of 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid production. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis route that utilizes commercially available starting materials and employs catalytic asymmetric methods to achieve high enantiomeric purity. This advancement is particularly significant for the compound's potential application in chiral drug development, where stereochemical integrity is often crucial for biological activity.

In addition to its enzymatic inhibitory properties, 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid has also been explored for its ability to modulate protein-protein interactions (PPIs). PPIs are challenging targets in drug discovery due to their large and often flat binding surfaces. The spirocyclic core of this compound, combined with its functional groups, has been shown to disrupt specific PPIs involved in inflammatory pathways, as reported in a recent Nature Communications article (2024). This finding opens new avenues for the development of anti-inflammatory agents targeting previously undruggable PPIs.

Despite these promising developments, challenges remain in the further development of 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Current research efforts are directed toward the design of prodrugs and formulation strategies to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Acetyl-8-oxo-2,7-diazaspiro[3.5]nonane-5-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further investigation. Ongoing research is expected to uncover additional therapeutic applications and optimize its pharmacological properties, potentially leading to the development of novel drugs for treating a range of diseases.